BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: 3-Octyn-2-one (CAS:
1119-58-0)

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 3-Octyn-2-one
CAS No.: 1119-58-0
Cat. No.: B15837982
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical characterization,
synthesis, and potential biological relevance of 3-Octyn-2-one. All quantitative data is
presented in structured tables, and detailed experimental protocols are provided. Visualizations
of the synthetic workflow and a hypothetical biological signaling pathway are included to
facilitate understanding.

Core Chemical and Physical Properties

3-Octyn-2-one, also known as oct-3-yn-2-one, is an organic compound with the chemical
formula CsH120.[1] It belongs to the class of a,B-acetylenic ketones, characterized by a ketone
functional group conjugated with a carbon-carbon triple bond.
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Property Value Source
Molecular Formula CsH120 [1]
Molecular Weight 124.18 g/mol [1]
CAS Number 1119-58-0 [1]
IUPAC Name oct-3-yn-2-one [1]
Butyl(acetyl)acetylene,
Synonyms [2]
Acetylbutylacetylene
Not explicitly stated, likely a
Appearance -
liquid
Boiling Point Not experimentally determined
Melting Point Not experimentally determined
Density Not experimentally determined
B Insoluble in water; soluble in
Solubility [3]

alcohol

Spectroscopic Characterization

Detailed spectroscopic analysis is crucial for the unambiguous identification and
characterization of 3-Octyn-2-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1IH NMR Chemical Shift o ) )
. Multiplicity Integration Assignment
(Predicted) (ppm)
~2.3 s 3H H-1 (CHs-C=0)
~2.2 t 2H H-5 (CH2-C=)
~1.5 sextet 2H H-6
~1.4 sextet 2H H-7
~0.9 t 3H H-8
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13C NMR (Predicted) Chemical Shift (ppm) Assignment
~185 C-2 (C=0)

~95 C-4 (C=C)

~80 C-3 (C=C)

~30 C-1 (CHs-C=0)

~28 C-5

~22 C-6

~20 C-7

~13 C-8

Infrared (IR) Spectroscopy

o Expected Wavenumber .
Vibrational Mode Intensity
(cm™)

C=0 stretch (conjugated

~1680-1665 Strong
ketone)
C=C stretch (internal alkyne) ~2260-2190 Medium to Weak
C-H stretch (sp?) ~2960-2850 Medium to Strong

Mass Spectrometry (MS)

The electron ionization mass spectrum of 3-Octyn-2-one is expected to show a molecular ion
peak (M*) at m/z = 124. Key fragmentation patterns would likely involve:

e Loss of a methyl group (-CHs): Resulting in a fragment at m/z = 109.
e Loss of an acetyl group (-COCHs): Leading to a fragment at m/z = 81.

o Cleavage of the butyl group: Generating various smaller fragments.

Experimental Protocols
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Synthesis of 3-Octyn-2-one

A plausible method for the synthesis of 3-Octyn-2-one is the Sonogashira coupling of 1-
hexyne with acetyl chloride.[4][5] This reaction is typically catalyzed by a palladium complex
and a copper(l) co-catalyst in the presence of a base.

Materials:

1-Hexyne

e Acetyl chloride

 Bis(triphenylphosphine)palladium(ll) dichloride (PdCIl2(PPhs)z2)
o Copper(l) iodide (Cul)

o Triethylamine (TEA)

e Anhydrous tetrahydrofuran (THF)

e Saturated agueous ammonium chloride solution

o Diethyl ether

e Anhydrous magnesium sulfate

Argon or Nitrogen gas
Procedure:

e To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux
condenser, and a dropping funnel, add bis(triphenylphosphine)palladium(ll) dichloride (0.02
eq) and copper(l) iodide (0.04 eq) under an inert atmosphere (argon or nitrogen).

e Add anhydrous THF, followed by triethylamine (2.5 eq) and 1-hexyne (1.0 eq).
e Cool the reaction mixture to 0 °C in an ice bath.

o Add acetyl chloride (1.1 eq) dropwise via the dropping funnel over 30 minutes.
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 After the addition is complete, remove the ice bath and allow the reaction to warm to room
temperature. Stir for 12-24 hours, monitoring the reaction progress by thin-layer
chromatography (TLC).

o Upon completion, quench the reaction by the slow addition of saturated aqueous ammonium
chloride solution.

o Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).
o Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

« Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the
crude product.

» Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl
acetate gradient to yield pure 3-Octyn-2-one.

Visualization of the Synthetic Workflow:

1-Hexyne +
Acetyl Chloride

Sonogashira Coupling
(0°C to RT)

Quenching (NHaCI),
Extraction (Ether)

3-Octyn-2-one

Click to download full resolution via product page

Synthetic workflow for 3-Octyn-2-one.

Biological Activity Assay: Cytotoxicity Evaluation (MTT
Assay)

Given the presence of an a,B-unsaturated carbonyl system, a common structural motif in
compounds with cytotoxic activity, a standard MTT assay can be used to evaluate the potential
of 3-Octyn-2-one to inhibit cell proliferation.[6]
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Materials:

Human cancer cell line (e.g., HeLa, MCF-7)

Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS) and 1%
Penicillin-Streptomycin

3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in
PBS)

Dimethyl sulfoxide (DMSO)

96-well plates

3-Octyn-2-one

Procedure:

Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for
24 hours at 37°C in a humidified 5% CO2 atmosphere.

Prepare a stock solution of 3-Octyn-2-one in DMSO and make serial dilutions in the cell
culture medium.

Remove the old medium from the wells and add 100 pL of the medium containing various
concentrations of 3-Octyn-2-one. Include a vehicle control (DMSO) and a positive control (a
known cytotoxic agent).

Incubate the plate for 48 or 72 hours.

Add 10 pL of MTT solution to each well and incubate for 4 hours.

Remove the medium and add 100 pL of DMSO to each well to dissolve the formazan
crystals.

Measure the absorbance at 570 nm using a microplate reader.
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o Calculate the cell viability as a percentage of the vehicle control and determine the ICso
value.

Hypothetical Biological Signhaling Pathway

a,B-Unsaturated carbonyl compounds, including acetylenic ketones, are known electrophiles
that can react with biological nucleophiles via a Michael addition reaction.[6][7][8][9] A primary
target for such compounds in a cellular context is the tripeptide glutathione (GSH), a key
antioxidant. Depletion of cellular GSH can lead to an increase in reactive oxygen species
(ROS) and induce oxidative stress, which in turn can trigger various downstream signaling
pathways, including apoptosis.

Visualization of a Hypothetical Signaling Pathway:

Cellular Environment

(B-Octyn-z-onea Glutathione (GSH)

Michael Additio

GSH-Adduct

SH Depletion

Increased ROS

Oxidative Stress

Apoptosis
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Click to download full resolution via product page

Hypothetical pathway of 3-Octyn-2-one induced cytotoxicity.

Disclaimer: The biological signaling pathway presented is hypothetical and based on the known
reactivity of the a,B-unsaturated carbonyl functional group. Specific experimental validation for
3-Octyn-2-one is required to confirm this mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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